Discovering the pivotal role of carbonate in the formation of a bis-phenolate supported Co15 cluster†

Chemical Communications Pub Date: 2014-01-16 DOI: 10.1039/C4CC00167B

Abstract

Unexpected panelling by μ6-CO32− anions has been observed to support the formation of a new and unusual Co15 cluster. The arrangement is further stabilised by bis-phenolate ligands which assemble in a manner akin to tetrahomodioxacalix[4]arene. The reaction proceeds in very low yield as μ6-CO32− anions are formed in situ, but targeted synthesis by addition of carbonate improves synthetic yield and highlights the pivotal role of this anion in the overall assembly process.

Graphical abstract: Discovering the pivotal role of carbonate in the formation of a bis-phenolate supported Co15 cluster
Discovering the pivotal role of carbonate in the formation of a bis-phenolate supported Co15 cluster†
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